8-hydrazino-3-methyl-7-propyl-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 8-hydrazinyl-3-methyl-7-propylpurine-2,6-dione
• InChI: InChI=1S/C9H14N6O2/c1-3-4-15-5-6(11-8(15)13-10)14(2)9(17)12-7(5)16/h3-4,10H2,1-2H3,(H,11,13)(H,12,16,17)
• InChI Key: KUDFPGQTFQHHEF-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(N=C1NN)N(C(=O)NC2=O)C
• Molecular Formula: C9H14N6O2
• Molecular Weight: 238.25 g/mol

Description

8-hydrazino-3-methyl-7-propyl-3,7-dihydro-1H-purine-2,6-dione, also known as MPAH, is a purine derivative that has been studied for its potential use in the treatment of cancer. It is a small molecule that can inhibit the activity of certain enzymes involved in cancer cell growth and proliferation.

Mechanism of Action

The mechanism of action of 8-hydrazino-3-methyl-7-propyl-3,7-dihydro-1H-purine-2,6-dione involves the inhibition of certain enzymes involved in cancer cell growth and proliferation. Specifically, 8-hydrazino-3-methyl-7-propyl-3,7-dihydro-1H-purine-2,6-dione inhibits ribonucleotide reductase, an enzyme that is involved in the synthesis of DNA precursors, and thymidylate synthase, an enzyme that is involved in the synthesis of thymidine, a building block of DNA. By inhibiting these enzymes, 8-hydrazino-3-methyl-7-propyl-3,7-dihydro-1H-purine-2,6-dione can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
8-hydrazino-3-methyl-7-propyl-3,7-dihydro-1H-purine-2,6-dione has been shown to have a number of biochemical and physiological effects. It can induce apoptosis in cancer cells, as mentioned earlier. It can also inhibit the activity of certain enzymes involved in DNA synthesis and cell proliferation. In addition, 8-hydrazino-3-methyl-7-propyl-3,7-dihydro-1H-purine-2,6-dione has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 8-hydrazino-3-methyl-7-propyl-3,7-dihydro-1H-purine-2,6-dione in lab experiments is that it is a small molecule that can easily penetrate cells and tissues. It is also relatively easy to synthesize, although the yield is not very high. One limitation of using 8-hydrazino-3-methyl-7-propyl-3,7-dihydro-1H-purine-2,6-dione is that it can be toxic to normal cells as well as cancer cells, so care must be taken in determining the appropriate dosage.

Future Directions

There are a number of potential future directions for research on 8-hydrazino-3-methyl-7-propyl-3,7-dihydro-1H-purine-2,6-dione. One area of interest is the development of more efficient synthesis methods to increase the yield of 8-hydrazino-3-methyl-7-propyl-3,7-dihydro-1H-purine-2,6-dione. Another area of interest is the development of analogs of 8-hydrazino-3-methyl-7-propyl-3,7-dihydro-1H-purine-2,6-dione that may have improved efficacy and reduced toxicity. Finally, further studies are needed to determine the optimal dosage and administration of 8-hydrazino-3-methyl-7-propyl-3,7-dihydro-1H-purine-2,6-dione for cancer treatment.

Synthesis Methods

8-hydrazino-3-methyl-7-propyl-3,7-dihydro-1H-purine-2,6-dione can be synthesized using a multi-step process. The first step involves the reaction of 2,6-dioxopurine with propylamine to form 3,7-dipropyl-1H-purine-2,6-dione. The second step involves the reaction of this intermediate with hydrazine hydrate to form 8-hydrazino-3-methyl-7-propyl-3,7-dihydro-1H-purine-2,6-dione. The overall yield of this process is around 30%.

Scientific Research Applications

8-hydrazino-3-methyl-7-propyl-3,7-dihydro-1H-purine-2,6-dione has been studied for its potential use in cancer treatment. It has been shown to inhibit the activity of enzymes such as ribonucleotide reductase and thymidylate synthase, which are involved in DNA synthesis and cell proliferation. 8-hydrazino-3-methyl-7-propyl-3,7-dihydro-1H-purine-2,6-dione has also been shown to induce apoptosis, or programmed cell death, in cancer cells.